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Introduction

BAY1082439 is a potent and selective, orally bioavailable inhibitor of Class | phosphoinositide
3-kinase (PI3K) isoforms a, 3, and &.[1][2][3] The PISK/AKT/mTOR signaling pathway is a
critical intracellular cascade that regulates cell cycle progression, proliferation, survival, and
growth.[4][5] In many cancers, including prostate cancer, this pathway is frequently
overactivated, often due to the loss of the tumor suppressor PTEN.[4][6] PC3 prostate cancer
cells are characterized by a lack of functional PTEN, leading to constitutive activation of the
PI3K/AKT pathway.[6] BAY1082439 has demonstrated significant efficacy in inhibiting the
growth of PTEN-null prostate cancer cells by targeting the core of this dysregulated pathway.[1]
[6] These notes provide detailed protocols and quantitative data to guide researchers in
determining and utilizing the effective concentration of BAY1082439 in PC3 cells.

Mechanism of Action

BAY1082439 selectively inhibits PI3Ka, PI3K[3, and PI3K&. In PTEN-null cells like PC3, the
loss of PTEN's phosphatase activity leads to an accumulation of phosphatidylinositol (3,4,5)-
trisphosphate (PIP3), which in turn perpetually activates AKT.[5] By inhibiting PI3K,
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BAY1082439 blocks the phosphorylation and activation of AKT, leading to the downstream
inhibition of MTOR and other effectors. The ultimate cellular outcomes in PC3 cells include cell
cycle arrest at the G1/S transition, reduced proliferation, and induction of apoptosis.[2][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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